Cas no 1247149-40-1 (2-(3-Aminopyrrolidin-1-yl)-N-cyclopentylacetamide)

• Product Name: 2-(3-Aminopyrrolidin-1-yl)-N-cyclopentylacetamide
• CAS No: 1247149-40-1
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 4772989
• Update Time: 2025-10-29

2-(3-Aminopyrrolidin-1-yl)-N-cyclopentylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopyrrolidin-1-yl)-N-cyclopentylacetamide
• 2-(3-Aminopyrrolidin-1-yl)-N-cyclopentylacetamide

• Inchi： 1S/C11H21N3O/c12-9-5-6-14(7-9)8-11(15)13-10-3-1-2-4-10/h9-10H,1-8,12H2,(H,13,15)
• InChI Key： GERHVOCECPJEPG-UHFFFAOYSA-N
• SMILES： O=C(CN1CCC(C1)N)NC1CCCC1

Computed Properties

• Exact Mass: 211.168462302 g/mol
• Monoisotopic Mass: 211.168462302 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.4
• Molecular Weight: 211.30

Additional information on 2-(3-Aminopyrrolidin-1-yl)-N-cyclopentylacetamide

Comprehensive Overview of 2-(3-Aminopyrrolidin-1-yl)-N-cyclopentylacetamide (CAS No. 1247149-40-1)

2-(3-Aminopyrrolidin-1-yl)-N-cyclopentylacetamide, with the CAS number 1247149-40-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique pyrrolidine backbone coupled with a cyclopentyl acetamide moiety, making it a versatile intermediate for drug discovery. Its structural complexity and functional groups enable interactions with various biological targets, particularly in central nervous system (CNS) and metabolic disorder research.

The compound's 3-aminopyrrolidine core is a critical scaffold in medicinal chemistry, often utilized to enhance bioavailability and binding affinity. Researchers are increasingly exploring its potential in neuroprotective agents and GPCR (G-protein-coupled receptor) modulators, aligning with current trends in precision medicine. A surge in searches for "pyrrolidine derivatives in drug design" and "CAS 1247149-40-1 applications" reflects growing interest in its therapeutic potential.

From a synthetic perspective, 2-(3-Aminopyrrolidin-1-yl)-N-cyclopentylacetamide exemplifies advancements in stereoselective synthesis. Its chiral centers demand meticulous asymmetric catalysis techniques, a hot topic in green chemistry forums. The compound's logP and hydrogen bonding capacity also make it a case study for ADME (Absorption, Distribution, Metabolism, Excretion) modeling, frequently queried in computational chemistry circles.

In the context of drug repurposing, this molecule's amide linkage and secondary amine group show promise for kinase inhibition, a trending area in oncology research. Patent databases reveal its inclusion in combinatorial libraries targeting neurodegenerative diseases, responding to the global focus on aging populations. SEO analytics highlight related long-tail keywords like "pyrrolidine-based CNS drugs" and "cyclopentylamide pharmacokinetics."

Quality control of CAS 1247149-40-1 involves rigorous HPLC purity analysis and chiral separation methods, topics dominating analytical chemistry discussions. The compound's stability under physiological pH conditions is another frequently searched parameter, crucial for formulation scientists. Its molecular weight (211.3 g/mol) and hydrogen bond acceptors/donors align with Lipinski's Rule of Five, a staple in druglikeness assessments.

Emerging applications in peptide mimetics further elevate the relevance of 2-(3-Aminopyrrolidin-1-yl)-N-cyclopentylacetamide. Its ability to mimic proline residues while offering improved metabolic stability addresses a key challenge in biologics development. This intersects with popular search terms like "small molecule peptide analogs" and "pyrrolidine in proteolysis," demonstrating its cross-disciplinary appeal.

From a commercial standpoint, the compound's custom synthesis services are increasingly requested by contract research organizations (CROs). Suppliers emphasize its GMP-grade availability and structural characterization data (e.g., NMR, HRMS), which are top-ranking factors in chemical procurement searches. The scalability of its production process also features prominently in process chemistry literature.

In conclusion, 2-(3-Aminopyrrolidin-1-yl)-N-cyclopentylacetamide (CAS 1247149-40-1) represents a multifaceted tool for modern drug development. Its intersection with trending topics like neuropharmacology, computational ADME prediction, and sustainable synthesis ensures its continued relevance in both academic and industrial settings, as evidenced by evolving search engine query patterns and scientific citations.